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Compound of Interest

Compound Name: 1-Tridecanol

Cat. No.: B3430168 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key spectroscopic data for 1-
Tridecanol (CAS No. 112-70-9), a long-chain fatty alcohol relevant in various research and

development applications, including its use as a surfactant, lubricant, and in the manufacturing

of plasticizers. This document presents its Nuclear Magnetic Resonance (NMR), Infrared (IR),

and Mass Spectrometry (MS) data, along with detailed experimental protocols for data

acquisition.

Spectroscopic Data Summary
The following tables summarize the key spectroscopic data for 1-Tridecanol, facilitating easy

reference and comparison.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR Data
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Chemical Shift
(ppm)

Multiplicity
Coupling Constant
(Hz)

Assignment

3.64 Triplet 6.6 H-1

1.57 Quintet 6.9 H-2

1.26 Multiplet - H-3 to H-12

0.88 Triplet 6.8 H-13

¹³C NMR Data

Chemical Shift (ppm) Assignment

63.08 C-1

32.81 C-2

31.92 C-11

29.66 C-4 to C-10

29.58 C-3

29.36 C-12

25.74 C-3'

22.69 C-12'

14.11 C-13

Note: Assignments are based on typical chemical shifts for long-chain alcohols. Primes (')

denote carbons closer to the terminal methyl group.

Infrared (IR) Spectroscopy
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Wavenumber (cm⁻¹) Intensity Assignment

3331 Strong, Broad O-H stretch

2923 Strong C-H asymmetric stretch

2853 Strong C-H symmetric stretch

1467 Medium C-H bend (scissoring)

1058 Medium C-O stretch

721 Weak C-H rock

Mass Spectrometry (MS)
m/z Relative Intensity (%) Assignment

43 100 [C₃H₇]⁺

57 85 [C₄H₉]⁺

41 80 [C₃H₅]⁺

55 75 [C₄H₇]⁺

70 60 [C₅H₁₀]⁺

83 55 [C₆H₁₁]⁺

69 50 [C₅H₉]⁺

97 40 [C₇H₁₃]⁺

Experimental Protocols
Detailed methodologies for the acquisition of the cited spectroscopic data are provided below.

NMR Spectroscopy
Sample Preparation:

Approximately 10-20 mg of 1-Tridecanol was dissolved in 0.6-0.7 mL of deuterated

chloroform (CDCl₃).
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The solution was filtered through a pipette with a cotton plug into a 5 mm NMR tube to

remove any particulate matter.

A small amount of tetramethylsilane (TMS) was added as an internal standard (0 ppm).

¹H NMR Spectroscopy:

Instrument: 90 MHz NMR Spectrometer

Solvent: CDCl₃

Temperature: Ambient

Number of Scans: 16

Relaxation Delay: 1.0 s

Pulse Width: 45°

Acquisition Time: 2.7 s

Spectral Width: 4000 Hz

¹³C NMR Spectroscopy:

Instrument: 22.5 MHz NMR Spectrometer

Solvent: CDCl₃

Temperature: Ambient

Number of Scans: 256

Relaxation Delay: 2.0 s

Pulse Width: 30°

Acquisition Time: 1.6 s

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3430168?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectral Width: 5000 Hz

Decoupling: Proton decoupled

Infrared (IR) Spectroscopy
Sample Preparation:

For the Attenuated Total Reflectance (ATR) measurement, a small amount of liquid 1-
Tridecanol (melted if solid at room temperature) was placed directly onto the ATR crystal.

For the KBr pellet method, a few milligrams of solid 1-Tridecanol were ground with

anhydrous potassium bromide (KBr) and pressed into a thin, transparent pellet.

Data Acquisition (FT-IR):

Instrument: Fourier Transform Infrared Spectrometer

Method: Attenuated Total Reflectance (ATR) or KBr Pellet

Spectral Range: 4000-400 cm⁻¹

Resolution: 4 cm⁻¹

Number of Scans: 32

Background: A background spectrum of the clean, empty ATR crystal or a pure KBr pellet

was recorded and subtracted from the sample spectrum.

Mass Spectrometry
Sample Preparation and Introduction:

A dilute solution of 1-Tridecanol was prepared in a volatile organic solvent such as methanol

or dichloromethane.

The sample was introduced into the mass spectrometer via direct injection or through a gas

chromatograph (GC) for separation from any impurities.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b3430168?utm_src=pdf-body
https://www.benchchem.com/product/b3430168?utm_src=pdf-body
https://www.benchchem.com/product/b3430168?utm_src=pdf-body
https://www.benchchem.com/product/b3430168?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3430168?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Acquisition (Electron Ionization - EI):

Instrument: Gas Chromatograph-Mass Spectrometer (GC-MS)

Ionization Mode: Electron Ionization (EI)

Ionization Energy: 70 eV

Mass Range: m/z 30-300

Scan Speed: 1 scan/s

Source Temperature: 230 °C

GC Column: Capillary column suitable for separating long-chain alcohols (e.g., DB-5ms).

Carrier Gas: Helium

Temperature Program: An initial oven temperature of 50°C, held for 2 minutes, followed by a

ramp of 10°C/min to 250°C, held for 5 minutes.

Visualizations
The following diagrams illustrate key experimental and logical workflows in the spectroscopic

analysis of 1-Tridecanol.
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General Spectroscopic Analysis Workflow
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General workflow for spectroscopic analysis.
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Electron Ionization Fragmentation of 1-Tridecanol

α-Cleavage Dehydration

Alkyl Chain Fragmentation

1-Tridecanol
[C₁₃H₂₈O]⁺·

m/z = 200 (not observed)

[CH₂=OH]⁺
m/z = 31

- ·C₁₂H₂₅

[C₁₃H₂₆]⁺·
m/z = 182

- H₂O

[CnH2n+1]⁺ Fragments

[C₃H₇]⁺
m/z = 43

(Base Peak)

[C₄H₉]⁺
m/z = 57

Other Alkyl
Fragments

Click to download full resolution via product page

Fragmentation of 1-Tridecanol in MS.

To cite this document: BenchChem. [Spectroscopic Profile of 1-Tridecanol: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3430168#spectroscopic-data-of-1-tridecanol-nmr-ir-
mass-spec]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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